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Compound of Interest

Compound Name: VVZ-149

Cat. No.: B1191867

Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on overcoming common solubility challenges encountered when

working with VVZ-149 (Opiranserin).

Frequently Asked Questions (FAQs)
Q1: What is VVZ-149 and what are its available forms?

A1: VVZ-149, also known as Opiranserin, is a dual antagonist of the glycine transporter type 2

(GlyT2) and the serotonin 2A (5HT2A) receptor. It is available as a free base (Opiranserin) and

as a hydrochloride salt (Opiranserin HCl).

Q2: Which form of VVZ-149 has better solubility?

A2: The hydrochloride salt of VVZ-149 generally exhibits enhanced water solubility and stability

compared to the free base form.[1] For experiments requiring aqueous buffers, it is advisable to

use the hydrochloride salt.

Q3: What is the recommended solvent for creating a stock solution of VVZ-149?
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A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of VVZ-149. Opiranserin hydrochloride has a solubility of approximately 50

mg/mL in DMSO.

Q4: How should I store my VVZ-149 stock solution?

A4: Stock solutions of VVZ-149 in DMSO should be stored at -20°C for short-term storage (up

to 1 month) or -80°C for long-term storage (up to 6 months).[2] It is recommended to aliquot the

stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Troubleshooting Guide
Q5: My VVZ-149 is not dissolving in my chosen solvent. What should I do?

A5: If you are experiencing difficulty dissolving VVZ-149, consider the following troubleshooting

steps:

Switch to the Hydrochloride Salt: If you are using the free base form in an aqueous buffer,

switching to Opiranserin HCl is likely to improve solubility.

Use an Organic Solvent: For preparing a high-concentration stock solution, use DMSO.

Gentle Heating and Sonication: To aid dissolution, gentle warming of the solution and brief

periods of sonication in an ultrasonic bath can be effective.[2]

Use Fresh, Anhydrous Solvents: For organic solvents like DMSO, ensure they are of high

purity and anhydrous, as absorbed moisture can affect the solubility of the compound.

Q6: I've dissolved VVZ-149 in DMSO, but it precipitates when I dilute it into my aqueous

experimental buffer. How can I prevent this?

A6: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic

compounds. Here are some strategies to mitigate this:

Lower the Final Concentration: The most straightforward approach is to work with a lower

final concentration of VVZ-149 in your assay.
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Incorporate Co-solvents: For in vivo studies, co-solvents such as PEG300 and Tween-80 are

often used to maintain solubility in aqueous formulations.

Use a Surfactant: For in vitro assays, the addition of a small amount of a biocompatible

surfactant, like Tween-20 or Pluronic F-68, to your buffer can help to keep the compound in

solution.

Two-Step Dilution: Instead of diluting the DMSO stock directly into the final buffer, perform a

serial dilution, first into a buffer with a higher percentage of organic solvent, and then into the

final assay buffer.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for Opiranserin

hydrochloride. Data for the free base in common laboratory solvents is not readily available, but

it is known to have lower aqueous solubility than the hydrochloride salt.

Compound Form Solvent/Vehicle Solubility
Molar
Concentration
(approx.)

Opiranserin HCl DMSO ~50 mg/mL ~116 mM

Opiranserin HCl

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ≥ 5.8 mM

Opiranserin HCl

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL ≥ 5.8 mM

Opiranserin HCl
10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ≥ 5.8 mM

Experimental Protocols
Protocol 1: Preparation of a 10 mM VVZ-149 HCl Stock
Solution in DMSO
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Weigh the Compound: Accurately weigh out the desired amount of Opiranserin HCl powder.

For example, to prepare 1 mL of a 10 mM solution, you will need 4.31 mg of Opiranserin HCl

(Molecular Weight: 430.97 g/mol ).

Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Dissolve: Vortex the solution thoroughly. If necessary, use a sonicator for brief intervals until

the solid is completely dissolved.

Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation
(Example)
This protocol is based on a formulation with a final concentration of ≥ 2.5 mg/mL.[3]

Prepare a 25 mg/mL VVZ-149 HCl Stock in DMSO: Following Protocol 1, prepare a

concentrated stock solution of Opiranserin HCl in DMSO.

Sequential Addition of Co-solvents: To prepare 1 mL of the final formulation, sequentially add

and mix the following components in the specified order:

100 µL of the 25 mg/mL VVZ-149 HCl stock in DMSO.

400 µL of PEG300. Mix until the solution is clear.

50 µL of Tween-80. Mix until the solution is clear.

450 µL of saline. Mix to obtain the final formulation.

Visual Troubleshooting Guide
The following diagram illustrates a logical workflow for troubleshooting VVZ-149 solubility

issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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